Cas no 1538006-70-0 (1-(3-Methyl-1H-pyrazolo[3,4-b]pyridin-5-yl)ethanone)

• Product Name: 1-(3-Methyl-1H-pyrazolo[3,4-b]pyridin-5-yl)ethanone
• CAS No: 1538006-70-0
• MF: C₉H₉N₃O
• MW: 175.187261343002
• MDL: MFCD32695684
• CID: 4781983
• Update Time: 2025-06-28

1-(3-Methyl-1H-pyrazolo[3,4-b]pyridin-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methyl-1H-pyrazolo[3,4-b]pyridin-5-yl)ethanone

• MDL： MFCD32695684
• Inchi： 1S/C9H9N3O/c1-5-8-3-7(6(2)13)4-10-9(8)12-11-5/h3-4H,1-2H3,(H,10,11,12)
• InChI Key： IGZJDJICKYUXRW-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=NC2C(C=1)=C(C)NN=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• XLogP3: 0.9
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 1-(3-Methyl-1H-pyrazolo[3,4-b]pyridin-5-yl)ethanone

Introduction to 1-(3-Methyl-1H-pyrazolo[3,4-b]pyridin-5-yl)ethanone (CAS No. 1538006-70-0)

1-(3-Methyl-1H-pyrazolo[3,4-b]pyridin-5-yl)ethanone is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 1538006-70-0, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The molecular framework of this compound encompasses a fused heterocyclic system, which is a hallmark of many bioactive molecules in modern drug discovery.

The core structure of 1-(3-Methyl-1H-pyrazolo[3,4-b]pyridin-5-yl)ethanone consists of a pyrazole ring fused with a pyridine ring, an arrangement that is known to enhance its pharmacological properties. The presence of a methyl group at the 3-position of the pyrazole ring and a ketone functional group at the 5-position further contributes to its unique chemical profile. These structural elements not only influence the compound's reactivity but also its potential interactions with biological targets.

In recent years, there has been a growing interest in heterocyclic compounds for their diverse biological activities. The pyrazolo[3,4-b]pyridine scaffold, as seen in 1-(3-Methyl-1H-pyrazolo[3,4-b]pyridin-5-yl)ethanone, has been extensively studied for its potential applications in the treatment of various diseases. Studies have shown that this scaffold can modulate multiple biological pathways, making it a valuable starting point for drug design.

One of the most compelling aspects of 1-(3-Methyl-1H-pyrazolo[3,4-b]pyridin-5-yl)ethanone is its ability to interact with enzymes and receptors involved in critical cellular processes. For instance, research has indicated that this compound may exhibit inhibitory effects on certain kinases, which are enzymes that play a key role in cell signaling pathways. Dysregulation of these pathways is often associated with various diseases, including cancer and inflammatory disorders.

The synthesis of 1-(3-Methyl-1H-pyrazolo[3,4-b]pyridin-5-yl)ethanone involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methyl group and the ketone functional group are critical steps in the synthesis process and must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these objectives.

Recent advancements in computational chemistry have also contributed to the understanding of 1-(3-Methyl-1H-pyrazolo[3,4-b]pyridin-5-yl)ethanone's properties. Molecular modeling studies have helped researchers predict how this compound might interact with biological targets at the atomic level. These insights are invaluable for designing more effective drugs and for understanding the mechanisms of action of existing therapeutic agents.

The pharmacological evaluation of 1-(3-Methyl-1H-pyrazolo[3,4-b]pyridin-5-yl)ethanone has revealed several promising activities. In vitro studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key inflammatory cytokines. Additionally, preliminary in vivo studies suggest that this compound may exhibit neuroprotective properties, making it a candidate for the development of treatments for neurodegenerative diseases.

The development of new drugs is a complex process that involves extensive testing to ensure safety and efficacy. 1-(3-Methyl-1H-pyrazolo[3,4-b]pyridin-5-yl)ethanone is currently undergoing further research to determine its optimal therapeutic applications. Researchers are exploring various formulations and dosages to maximize its benefits while minimizing potential side effects.

The impact of 1-(3-Methyl-1H-pyrazolo[3,4-b]pyridin-5-yl)ethanone on drug discovery extends beyond its immediate applications. Its unique structure provides insights into how heterocyclic compounds can be designed to target specific biological pathways. This knowledge is likely to influence future research in medicinal chemistry and could lead to the development of new classes of therapeutic agents.

In conclusion, 1-(3-Methyl-1H-pyrazolo[3,4-b]pyridin-5-yl)ethanone (CAS No. 1538006-70-0) is a promising compound with significant potential in pharmaceutical applications. Its intricate molecular structure and diverse biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic possibilities for this compound, it is likely to play an important role in addressing some of today's most challenging medical conditions.